Bepridil
Bepridil
Bepridil, also known as bepadin or cordium, belongs to the class of organic compounds known as phenylbenzamines. These are aromatic compounds consisting of a benzyl group that is N-linked to a benzamine. Bepridil is a drug which is used for the treatment of hypertension, and chronic stable angina (classic effort-associated angina). Bepridil is considered to be a practically insoluble (in water) and relatively neutral molecule. Bepridil has been detected in multiple biofluids, such as urine and blood. Within the cell, bepridil is primarily located in the cytoplasm and membrane (predicted from logP). Bepridil can be converted into bepridil hydrochloride and bepridil hydrochloride monohydrate.
Bepridil is a tertiary amine in which the substituents on nitrogen are benzyl, phenyl and 3-(2-methylpropoxy)-2-(pyrrolidin-1-yl)propyl. It has a role as a vasodilator agent, an anti-arrhythmia drug, an antihypertensive agent and a calcium channel blocker. It is a tertiary amine and a member of pyrrolidines.
A long-acting, non selective, calcium channel blocker with significant anti-anginal activity. The drug produces significant coronary vasodilation and modest peripheral effects. It has antihypertensive and selective anti-arrhythmia activities and acts as a calmodulin antagonist. It is no longer marketed in the United States, as it has been implicated in causing ventricular arrhythmias (ie. Torsade de pointes).
Bepridil is a tertiary amine in which the substituents on nitrogen are benzyl, phenyl and 3-(2-methylpropoxy)-2-(pyrrolidin-1-yl)propyl. It has a role as a vasodilator agent, an anti-arrhythmia drug, an antihypertensive agent and a calcium channel blocker. It is a tertiary amine and a member of pyrrolidines.
A long-acting, non selective, calcium channel blocker with significant anti-anginal activity. The drug produces significant coronary vasodilation and modest peripheral effects. It has antihypertensive and selective anti-arrhythmia activities and acts as a calmodulin antagonist. It is no longer marketed in the United States, as it has been implicated in causing ventricular arrhythmias (ie. Torsade de pointes).
Brand Name:
Vulcanchem
CAS No.:
64706-54-3
VCID:
VC0108811
InChI:
InChI=1S/C24H34N2O/c1-21(2)19-27-20-24(25-15-9-10-16-25)18-26(23-13-7-4-8-14-23)17-22-11-5-3-6-12-22/h3-8,11-14,21,24H,9-10,15-20H2,1-2H3
SMILES:
CC(C)COCC(CN(CC1=CC=CC=C1)C2=CC=CC=C2)N3CCCC3
Molecular Formula:
C24H34N2O
Molecular Weight:
366.5 g/mol
Bepridil
CAS No.: 64706-54-3
Reference Standards
VCID: VC0108811
Molecular Formula: C24H34N2O
Molecular Weight: 366.5 g/mol
| CAS No. | 64706-54-3 |
|---|---|
| Product Name | Bepridil |
| Molecular Formula | C24H34N2O |
| Molecular Weight | 366.5 g/mol |
| IUPAC Name | N-benzyl-N-[3-(2-methylpropoxy)-2-pyrrolidin-1-ylpropyl]aniline |
| Standard InChI | InChI=1S/C24H34N2O/c1-21(2)19-27-20-24(25-15-9-10-16-25)18-26(23-13-7-4-8-14-23)17-22-11-5-3-6-12-22/h3-8,11-14,21,24H,9-10,15-20H2,1-2H3 |
| Standard InChIKey | UIEATEWHFDRYRU-UHFFFAOYSA-N |
| SMILES | CC(C)COCC(CN(CC1=CC=CC=C1)C2=CC=CC=C2)N3CCCC3 |
| Canonical SMILES | CC(C)COCC(CN(CC1=CC=CC=C1)C2=CC=CC=C2)N3CCCC3 |
| Melting Point | 128 |
| Physical Description | Solid |
| Description | Bepridil, also known as bepadin or cordium, belongs to the class of organic compounds known as phenylbenzamines. These are aromatic compounds consisting of a benzyl group that is N-linked to a benzamine. Bepridil is a drug which is used for the treatment of hypertension, and chronic stable angina (classic effort-associated angina). Bepridil is considered to be a practically insoluble (in water) and relatively neutral molecule. Bepridil has been detected in multiple biofluids, such as urine and blood. Within the cell, bepridil is primarily located in the cytoplasm and membrane (predicted from logP). Bepridil can be converted into bepridil hydrochloride and bepridil hydrochloride monohydrate. Bepridil is a tertiary amine in which the substituents on nitrogen are benzyl, phenyl and 3-(2-methylpropoxy)-2-(pyrrolidin-1-yl)propyl. It has a role as a vasodilator agent, an anti-arrhythmia drug, an antihypertensive agent and a calcium channel blocker. It is a tertiary amine and a member of pyrrolidines. A long-acting, non selective, calcium channel blocker with significant anti-anginal activity. The drug produces significant coronary vasodilation and modest peripheral effects. It has antihypertensive and selective anti-arrhythmia activities and acts as a calmodulin antagonist. It is no longer marketed in the United States, as it has been implicated in causing ventricular arrhythmias (ie. Torsade de pointes). |
| Related CAS | 68099-86-5 (mono-hydrochloride) 74764-40-2 (mono-hydrochloride, mono-hydrate) |
| Solubility | Slightly soluble 6.55e-03 g/L |
| Synonyms | 1978 CERM 1978-CERM 1978CERM Bedapin Bepadin Bepridil Bepridil Monohydrochloride Bepridil Monohydrochloride, alpha Isomer Bepridil Monohydrochloride, alpha-Isomer Bepridil Monohydrochloride, Monohydrate Bepridil, (+)-Isomer Bepridil, (+-)-Isomer Bepridil, (-)-Isomer Bepridil, alpha Isomer Bepridil, alpha-Isomer CERM 1978 CERM-1978 CERM1978 Cordium Monohydrochloride, alpha-Isomer Bepridil Monohydrochloride, Bepridil Unicordium Vasco |
| PubChem Compound | 2351 |
| Last Modified | Nov 11 2021 |
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